Pyridine, 3-((ethylthio)methyl)-

• CAS No.: 102206-63-3
• Molecular Formula: C8H11NS
• Molecular Weight: 153.25 g/mol
• IUPAC Name: 3-(ethylsulfanylmethyl)pyridine
• InChI: InChI=1S/C8H11NS/c1-2-10-7-8-4-3-5-9-6-8/h3-6H,2,7H2,1H3
• InChI Key: ZAZDQWPWEXULPL-UHFFFAOYSA-N
• SMILES: CCSCC1=CN=CC=C1

Description

Pyridine, 3-((ethylthio)methyl)- is a pyridine derivative featuring an ethylthio methyl (-CH₂-S-CH₂CH₃) substituent at the 3-position of the pyridine ring. This analysis draws comparisons with compounds such as 3-(methylthio)pyridine, 3-methylpyridine, and ethylthio-containing heterocycles to infer trends in physical, chemical, and biological behavior .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The substituent at the 3-position of pyridine significantly influences molecular interactions and reactivity. Key analogues include:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	Key Structural Features	Reference
Pyridine, 3-((ethylthio)methyl)-	C₈H₁₁NS₂	185.30 (calculated)	-(CH₂)SCH₂CH₃	Ethylthio methyl group	-
3-(Methylthio)pyridine	C₆H₇NS	149.23	-SCH₃	Shorter alkyl chain, sulfur linkage
3-Methylpyridine	C₆H₇N	93.13	-CH₃	Simple alkyl substituent
Compound 52 (Morpholine-triazole)	C₁₅H₂₁N₅OS	335.43	-S-CH₂-pyrrolidine	Complex heterocyclic system with ethylthio
CEP-1347	C₂₈H₃₂N₄O₄S₂	560.71	Bis[(ethylthio)methyl]	Macrocyclic structure with dual ethylthio groups

Key Observations :

• Ethylthio vs.
• Steric Effects : The -(CH₂)SCH₂CH₃ group introduces moderate steric hindrance, which may influence binding affinity in enzyme interactions, as seen in CEP-1347’s kinase inhibition .

Physical and Chemical Properties

Limited data exist for Pyridine, 3-((ethylthio)methyl)-, but comparisons with analogues suggest trends:

Property	Pyridine, 3-((ethylthio)methyl)-	3-(Methylthio)pyridine	3-Methylpyridine
Boiling Point (K)	Not reported	1152 (Inp)	559.00–559.20
Molecular Weight	185.30	149.23	93.13
Solubility	Likely polar aprotic solvents	Moderate in ethanol	High in water

Spectroscopic Data :

• 3-(Methylthio)pyridine : IR peaks at 1585 cm⁻¹ (C=N) and 1111 cm⁻¹ (C-S) .
• Compound 52 : ¹H NMR (CDCl₃) δ 2.90 (m, SCH₂), 7.36–8.73 (pyridine protons) .